Cas no 15029-33-1 (3-Oxo-3-(thiomorpholin-4-yl)propanenitrile)

• Product Name: 3-Oxo-3-(thiomorpholin-4-yl)propanenitrile
• CAS No: 15029-33-1
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• CID: 2857728
• Update Time: 2025-11-02

3-Oxo-3-(thiomorpholin-4-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-oxo-3-(thiomorpholin-4-yl)propanenitrile
• 4-cyanoacetyl-thiomorpholine
• 3-oxo-3-thiomorpholin-4-ylpropanenitrile
• Maybridge1_001456
• HMS545K04
• 3-Oxo-3-(thiomorpholin-4-yl)propanenitrile

• Inchi： 1S/C7H10N2OS/c8-2-1-7(10)9-3-5-11-6-4-9/h1,3-6H2
• InChI Key： ZRIDVVUGSOESLV-UHFFFAOYSA-N
• SMILES： S1CCN(C(CC#N)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 190
• XLogP3: 0
• Topological Polar Surface Area: 69.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Thiomorpholines

Additional information on 3-Oxo-3-(thiomorpholin-4-yl)propanenitrile

Comprehensive Overview of 3-Oxo-3-(thiomorpholin-4-yl)propanenitrile (CAS No. 15029-33-1): Properties, Applications, and Innovations

3-Oxo-3-(thiomorpholin-4-yl)propanenitrile, identified by its CAS No. 15029-33-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile derivative, featuring a thiomorpholine moiety, exhibits unique reactivity due to its carbonyl and cyano functional groups. Its molecular structure, C7H10N2OS, offers versatility in synthetic pathways, making it a valuable intermediate for designing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and modulating cellular signaling pathways.

The compound's synthetic utility aligns with current trends in green chemistry and sustainable synthesis. With growing interest in AI-driven molecular design, 3-Oxo-3-(thiomorpholin-4-yl)propanenitrile has been studied for its compatibility with machine learning-based property prediction tools. Its physicochemical properties—such as moderate lipophilicity (LogP ~1.2) and hydrogen-bonding capacity—make it a candidate for optimizing bioavailability in medicinal chemistry projects. Recent publications highlight its role in constructing heterocyclic scaffolds, a hotspot in fragment-based drug design.

In agrochemical applications, this compound's thiomorpholine core contributes to the development of novel crop protection agents. Its mechanism of action, potentially involving sulfur-containing bioactive systems, resonates with the industry's shift toward eco-friendly pesticides. Analytical techniques like HPLC-MS and NMR spectroscopy are critical for characterizing its purity, a frequent query among analytical chemists. Regulatory-compliant synthesis methods (e.g., avoiding heavy metal catalysts) further enhance its appeal for industrial-scale production.

The safety profile of CAS No. 15029-33-1 is another trending topic. While not classified as hazardous under major chemical inventories, proper laboratory handling protocols (e.g., ventilation, PPE) are emphasized in SDS documentation. This aligns with global searches for "safe handling of nitriles" and "bench-stable intermediates." Additionally, its stability under ambient storage conditions reduces logistical challenges—a key consideration for global supply chains.

Innovative research explores 3-Oxo-3-(thiomorpholin-4-yl)propanenitrile in material science, particularly for polymeric additives and coordination chemistry. Its ability to act as a ligand precursor for metal complexes opens avenues in catalysis and nanomaterial synthesis. Such multidisciplinary applications address frequent search queries like "multifunctional chemical building blocks" and "nitrile applications beyond pharma."

Future perspectives include leveraging computational chemistry to predict novel derivatives and optimizing atom-economic routes for its synthesis. As the scientific community prioritizes IP-protected intermediates, this compound's patent landscape remains dynamic. Its combination of structural modularity and scalable synthesis ensures continued relevance in both academic and industrial settings, addressing the demand for "high-value specialty chemicals" in today's innovation-driven markets.